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Compound of Interest

Compound Name: 3'-Dimethylaminoacetophenone

Cat. No.: B097955 Get Quote

This guide provides a comprehensive overview of the essential safety and handling

precautions for 3'-Dimethylaminoacetophenone (CAS No. 18992-80-8) for researchers,

scientists, and drug development professionals. By integrating established safety protocols with

an understanding of the compound's chemical properties, this document aims to foster a

culture of safety and precision in the laboratory.

Compound Identification and Physicochemical
Properties
3'-Dimethylaminoacetophenone, also known as 1-(3-(dimethylamino)phenyl)ethanone, is an

aromatic ketone. Understanding its fundamental physical and chemical properties is the first

step in ensuring its safe handling.
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Property Value Source

CAS Number 18992-80-8 [1][2][3]

Molecular Formula C₁₀H₁₃NO [3][4]

Molecular Weight 163.22 g/mol [2][5]

Physical Form
Crystalline lumps; powder to

lump to clear liquid
[2][3]

Color
White or Colorless to Light

orange to Yellow
[3]

Melting Point 37°C [2][3][4]

Boiling Point ~290.31°C (rough estimate) [3]

pKa 3.70 ± 0.10 (Predicted) [3]

Hazard Identification and GHS Classification
There is some variability in the classification of 3'-Dimethylaminoacetophenone across

different suppliers, which may be due to differences in the purity of the substance or the

classification criteria used. It is crucial to always consult the specific Safety Data Sheet (SDS)

provided with the product you are using.

A composite hazard profile suggests that while it may not be classified as hazardous under

certain regulations, other sources indicate potential for skin sensitization.[1][3]

Globally Harmonized System (GHS) Classification:

Pictogram:

alt text

Signal Word:

Warning[3]

Hazard Statements:
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H317: May cause an allergic skin reaction.[3]

Precautionary Statements:[3]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P272: Contaminated work clothing should not be allowed out of the workplace.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P333 + P313: If skin irritation or rash occurs: Get medical advice/attention.

P362 + P364: Take off contaminated clothing and wash it before reuse.

The general hazards associated with aromatic amines suggest that systemic effects could

include methaemoglobinaemia, with symptoms like headache, cardiac dysrhythmia, a drop in

blood pressure, and cyanosis (a blue discoloration of the blood).

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to safety, starting with engineering controls and supplemented by

appropriate PPE, is essential for minimizing exposure.

Engineering Controls:

Work in a well-ventilated area. For procedures that may generate dust or aerosols, a

chemical fume hood is required.[6]

Ensure that safety showers and eyewash stations are readily accessible and in close

proximity to the workstation.[6]

Use explosion-proof electrical, ventilating, and lighting equipment, especially if handling the

substance at elevated temperatures.[6]

Personal Protective Equipment (PPE):
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The selection of PPE should be based on a thorough risk assessment of the specific

procedures being performed.

Eye and Face Protection: Wear chemical safety goggles or a face shield to protect against

splashes.[6][7]

Skin Protection:

A lab coat or chemical-resistant apron should be worn.[6]

Hand Protection: Chemical-resistant gloves are mandatory. Given the ketone functional

group, butyl or PVA gloves are recommended for prolonged contact. Nitrile gloves may be

suitable for short-term use but must be changed immediately upon contamination. Always

inspect gloves for signs of degradation or perforation before use.[6]

Respiratory Protection: If working outside a fume hood or if ventilation is inadequate, a

NIOSH/MSHA-approved respirator with an appropriate cartridge for organic vapors should

be used.[6][7]
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Personal Protective Equipment (PPE) Protocol

PPE Details

Start of Work

Verify Engineering Controls
(Fume Hood, Eyewash, Shower)

Don Appropriate PPE

Handle 3'-Dimethylaminoacetophenone Eye Protection:
Chemical Goggles/Face Shield

Skin Protection:
Lab Coat/Apron

Hand Protection:
Butyl or PVA Gloves

Respiratory Protection:
(As needed) NIOSH/MSHA Approved Respirator

Decontaminate Work Area

Doff PPE Correctly

Wash Hands Thoroughly

End of Work

Click to download full resolution via product page

Workflow for donning and doffing Personal Protective Equipment.
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Handling and Storage Procedures
Adherence to proper handling and storage protocols is critical for maintaining the stability of the

compound and ensuring a safe laboratory environment.

Handling:

Avoid contact with skin, eyes, and clothing.[6]

Do not inhale dust, vapors, or mist.[6]

Keep the container tightly closed when not in use.[6]

Keep away from heat, sparks, open flames, and other ignition sources.[6]

Smoking is prohibited in the handling area.[6]

Use non-sparking tools and take precautionary measures against static discharge.[6]

Ground and bond containers when transferring material.[6]

Wash hands thoroughly after handling.[8]

Storage:

Store in a cool, dry, and well-ventilated area.[8][9]

Keep the container tightly closed.[8][9]

Store away from incompatible materials such as strong oxidizing agents, strong reducing

agents, acids, acid anhydrides, acid chlorides, and chloroformates.[8]

The recommended storage temperature is between 2-8°C, with protection from light.[3]

Emergency Procedures
In the event of an emergency, a calm and methodical response is crucial. All personnel should

be familiar with these procedures.
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First Aid Measures:

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. If you

feel unwell, get medical advice/attention.[1][8]

In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse the skin well

with plenty of soap and water. If skin irritation or a rash occurs, seek medical

advice/attention.[1][8]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[8]

If Swallowed: Rinse mouth. Get medical advice/attention. Do NOT induce vomiting unless

directed by medical personnel.[1][8][9]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use a dry chemical, carbon dioxide (CO₂), water spray, or

alcohol-resistant foam.[8][10]

Specific Hazards: The compound is combustible. When heated to decomposition, it may emit

toxic fumes, including carbon oxides (CO, CO₂) and nitrogen oxides (NOx).[9]

Protective Equipment: In the event of a fire, wear a self-contained breathing apparatus

(SCBA) and full protective gear.[8]

Accidental Release Measures:

Personal Precautions: Evacuate the area and ensure adequate ventilation. Remove all

sources of ignition. Wear appropriate PPE as outlined in Section 3.[6]

Environmental Precautions: Prevent the product from entering drains.

Methods for Cleaning Up: For a solid spill, dampen the material with 60-70% ethanol and

transfer it to a suitable container for disposal. Use an absorbent paper dampened with 60-
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70% ethanol to pick up any remaining material. For a liquid spill, contain it using a non-

combustible absorbent material such as sand, earth, or vermiculite.[6][10]

Accidental Release Protocol

Spill Detected

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Remove Ignition Sources

Contain Spill with
Inert Absorbent Material

Collect and Place in
Sealed Container for Disposal

Decontaminate Spill Area

Dispose of Waste via
Licensed Professional Service

Report Incident to EHS
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Workflow for responding to an accidental spill.

Toxicological and Ecological Information
Detailed toxicological and ecological data for 3'-Dimethylaminoacetophenone are not widely

available. The toxicological properties have not been fully investigated.[11] Therefore, it is

prudent to handle this compound as potentially harmful and to prevent its release into the

environment.

Toxicity: No specific data is available for acute oral, dermal, or inhalation toxicity.

Carcinogenicity: There is no information available to suggest that this compound is

carcinogenic.[9]

Ecological Information: Data on persistence, degradability, and bioaccumulation are not

available. Discharge into the environment should be avoided.

Disposal Considerations
All chemical waste, including unused product and contaminated materials, must be disposed of

in accordance with local, state, and federal regulations.

Disposal Method: Dispose of the chemical waste through a licensed professional waste

disposal service. This may involve incineration in a chemical incinerator equipped with an

afterburner and scrubber.[6]

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b097955?utm_src=pdf-body-img
https://www.benchchem.com/product/b097955?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1218706&productDescription=3+4-DIMETHYLACETOPHEN1+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.oxfordlabchem.com/msds/3-AMINO%20ACETOPHENONE.pdf
https://pdf.benchchem.com/78/Personal_protective_equipment_for_handling_3_Dimethylamino_butan_2_one.pdf
https://pdf.benchchem.com/78/Personal_protective_equipment_for_handling_3_Dimethylamino_butan_2_one.pdf
https://www.benchchem.com/product/b097955?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. tcichemicals.com [tcichemicals.com]

2. 3'-Dimethylaminoacetophenone 98.0+%, TCI America™ | Fisher Scientific [fishersci.ca]

3. 3'-DIMETHYLAMINOACETOPHENONE | 18992-80-8 [amp.chemicalbook.com]

4. 3'-DIMETHYLAMINOACETOPHENONE, CasNo.18992-80-8 Chemical Technology
Co.,LTD(expird) China (Mainland) [aoen.lookchem.com]

5. 4-Dimethylaminoacetophenone | C10H13NO | CID 75037 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. pdf.benchchem.com [pdf.benchchem.com]

7. echemi.com [echemi.com]

8. fishersci.com [fishersci.com]

9. oxfordlabchem.com [oxfordlabchem.com]

10. 3-DIMETHYLAMINOPHENOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

11. fishersci.com [fishersci.com]
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dimethylaminoacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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